2-{2-[2-(3,5-dimethylisoxazol-4-yl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolo[1,2-d][1,2,4]triazin-1(2H)-one

• IUPAC Name: 2-[2-[2-(3,5-dimethyl-1,2-oxazol-4-yl)pyrrolidin-1-yl]-2-oxoethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one
• InChI: InChI=1S/C17H19N5O3/c1-11-16(12(2)25-19-11)13-5-4-8-21(13)15(23)9-22-17(24)14-6-3-7-20(14)10-18-22/h3,6-7,10,13H,4-5,8-9H2,1-2H3
• InChI Key: CQWLKBRFBSZXBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2CCCN2C(=O)CN3C(=O)C4=CC=CN4C=N3
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

The compound belongs to the pyrrolo[1,2-d][1,2,4]triazine class of chemicals. These compounds are of significant interest in medicinal chemistry due to their diverse biological activities and potential therapeutic applications. However, for the specific compound mentioned, the focus here is strictly on its chemical nature and properties, excluding any pharmacological aspects.

Synthesis Analysis

The synthesis of related pyrrolo[1,2-d][1,2,4]triazines can involve cyclization of N-carbethoxyhydrazides or by rearrangement of pyrrolyl-2-oxadiazolones. Methylation reactions can further modify these compounds, producing mixtures of O-methylated and N-methylated derivatives, separable by gas chromatography and identifiable by IR and 1H NMR spectra (Lancelot, Maume, & Robba, 1981).

Molecular Structure Analysis

Crystal structure analysis reveals that compounds within this family can exhibit diverse conformations. For example, derivatives have been identified with monoclinic symmetry, specific unit cell dimensions, and intermolecular hydrogen bonding patterns that influence their molecular arrangements (Dolzhenko et al., 2011).

Chemical Reactions and Properties

Pyrrolo[1,2-d][1,2,4]triazines undergo various chemical reactions, including electrophilic substitution and methylation. These reactions can be influenced by the nature of substituents and reaction conditions. The functional groups in the compound structure, such as the isoxazole and pyrrolidine rings, significantly impact its reactivity and the types of chemical transformations it can undergo (Rischke, Seitz, & Frenzen, 1993).